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Compound of Interest

Compound Name: Ethofumesate

Cat. No.: B166128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ethofumesate
in combination with other herbicides. The information is intended for researchers, scientists,

and professionals involved in the development and application of weed management

strategies. The focus is on synergistic and effective herbicide combinations, primarily within

sugar beet cultivation, a crop where ethofumesate plays a crucial role.

Application Notes
Ethofumesate is a selective systemic herbicide belonging to the benzofuran family. It is

primarily absorbed by the emerging shoots and roots of weeds and inhibits lipid synthesis.[1][2]

Ethofumesate is effective for the pre- and post-emergence control of a wide range of annual

grasses and broadleaf weeds.[1][3] Its efficacy can be significantly enhanced when used in

tank-mixes or sequential programs with other herbicides, broadening the spectrum of controlled

weeds and helping to manage herbicide resistance.[4]

Key considerations for the application of ethofumesate in combination with other herbicides

include:

Timing of Application: Combinations can be applied pre-emergence (PRE) or post-

emergence (POST). PRE applications target weeds before they emerge, while POST
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applications are effective against already emerged, typically small, weeds.

Tank-Mix Partners: Common and effective tank-mix partners for ethofumesate include

phenmedipham, desmedipham, metamitron, triflusulfuron-methyl, s-metolachlor, and

glyphosate.

Crop Safety: While ethofumesate is generally safe for sugar beets, combinations with other

herbicides can sometimes lead to transient crop injury, especially under stressful

environmental conditions. Careful attention to application rates and crop growth stage is

crucial.

Weed Spectrum: The choice of tank-mix partner(s) should be based on the prevalent weed

species in the field. For instance, combinations with phenmedipham and desmedipham are

effective against a broad spectrum of broadleaf weeds, while tank-mixing with glyphosate

can enhance the control of difficult-to-manage weeds in glyphosate-resistant sugar beets.

Adjuvants: The addition of adjuvants, such as methylated seed oils or crop oil concentrates,

can improve the efficacy of post-emergence applications of ethofumesate combinations,

particularly on weeds with waxy leaf surfaces.

Quantitative Data Summary
The following tables summarize quantitative data from various studies on the efficacy of

ethofumesate in combination with other herbicides.

Table 1: Efficacy of Ethofumesate and Metamitron Combinations on Weed Control and Sugar

Beet Yield
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Herbicide
Treatment

Application
Rate (g
a.i./ha)

Common
Lambsquart
ers Control
(%)

Hairy
Nightshade
Control (%)

Common
Purslane
Control (%)

Sugar Beet
Root Yield
(ton/acre)

Metamitron Varies Incomplete Incomplete Incomplete 18.7 - 39.5

Ethofumesate Varies Incomplete Incomplete Incomplete 18.7 - 39.5

Metamitron +

Ethofumesate

(PRE)

Varies 100 100 100 45.1 - 49.0

Glyphosate Varies - - - 45.9

Untreated

Control
- - - - 12.6

Data sourced from a study on the pre-emergence application of metamitron and

ethofumesate.

Table 2: Efficacy of Phenmedipham, Desmedipham, and Ethofumesate Combinations with

Other Herbicides on Broadleaf Weeds

Herbicide
Treatment

Application Rate (g
a.i./ha)

Chenopodium
album Control (%)

Tripleurospermum
perforatum Control
(%)

Phenmedipham +

Desmedipham +

Ethofumesate

1029 High Lower

Phenmedipham +

Desmedipham +

Ethofumesate +

Triflusulfuron

822 + Triflusulfuron Lower Higher

Phenmedipham +

Ethofumesate +

Metamitron

544 + 500 + 700 - -
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Data compiled from studies evaluating various tank-mixes for broadleaf weed control in sugar

beet.

Table 3: Post-Emergence Control of Various Weed Species with Ethofumesate and

Glyphosate Combinations

Herbicide
Treatment

Application
Rate (fl oz/A)

Lambsquarter
s Control (%)

Redroot
Pigweed
Control (%)

Waterhemp
Control (%)

Ethofumesate (2

applications)
12 - - 95

Ethofumesate (2

applications)
32 - - 100

Glyphosate (2

applications)
28 70 - 90 -

Lower than

Ethofumesate

Ethofumesate +

Glyphosate
Varies

Improved vs.

alone

Improved vs.

alone

Improved vs.

alone

Based on probe experiments evaluating post-emergence weed control.

Experimental Protocols
Protocol 1: Evaluation of Pre-Emergence Ethofumesate and Metamitron Tank-Mixes for Weed

Control in Sugar Beets

1. Objective: To assess the efficacy of pre-emergence applications of ethofumesate and

metamitron, alone and in combination, for the control of broadleaf weeds and their impact on

sugar beet yield.

2. Experimental Design:

Design: Randomized complete block design.

Replications: 4 replicates per treatment.
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Plot Size: Individual plots of sufficient size to allow for weed counts and yield assessment

(e.g., 10 ft x 30 ft).

3. Treatments:

Untreated control.

Metamitron alone at various rates.

Ethofumesate alone at various rates.

Tank-mix of metamitron and ethofumesate at various rates.

Standard commercial treatment (e.g., glyphosate).

4. Application:

Timing: Pre-emergence, shortly after planting sugar beet seeds and before weed

emergence.

Equipment: Calibrated backpack sprayer or small plot sprayer with appropriate nozzles to

ensure uniform coverage.

Carrier Volume: Typically 10-20 gallons per acre.

5. Data Collection:

Weed Counts: Identify and count weed species within designated quadrats in each plot at 4

and 8 weeks after treatment.

Crop Injury: Visually assess sugar beet injury (stunting, chlorosis) at 1, 2, and 4 weeks after

treatment using a 0-100% scale (0 = no injury, 100 = complete crop death).

Yield: At harvest, measure the root yield from the center rows of each plot.

6. Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA).
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Use a suitable mean separation test (e.g., Tukey's HSD) to compare treatment means.

Protocol 2: Post-Emergence Efficacy of Ethofumesate in Combination with Phenmedipham,

Desmedipham, and Other Herbicides

1. Objective: To determine the efficacy of post-emergence applications of ethofumesate in a

three-way tank-mix with phenmedipham and desmedipham, and to evaluate the synergistic

effects of adding other herbicides like triflusulfuron or metamitron.

2. Experimental Design:

Design: Randomized complete block design.

Replications: 4 replicates per treatment.

Plot Size: As described in Protocol 1.

3. Treatments:

Untreated control.

Phenmedipham + desmedipham + ethofumesate at a standard rate.

Phenmedipham + desmedipham + ethofumesate at a reduced rate.

Phenmedipham + desmedipham + ethofumesate + triflusulfuron.

Phenmedipham + desmedipham + ethofumesate + metamitron.

Hand-weeded control.

4. Application:

Timing: Post-emergence, when the majority of target weeds are at the 2-4 leaf stage and

sugar beets have at least 2 true leaves.

Equipment: Calibrated sprayer as in Protocol 1.
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Adjuvant: Include a suitable adjuvant (e.g., methylated seed oil) as recommended to

enhance foliar uptake.

5. Data Collection:

Weed Control: Visually assess the percentage of control for each weed species at 7, 14, and

28 days after treatment compared to the untreated control.

Weed Biomass: At 28 days after treatment, collect above-ground weed biomass from

designated quadrats, dry, and weigh.

Crop Tolerance: Visually assess sugar beet injury as described in Protocol 1.

Yield: Measure sugar beet root and sugar yield at harvest.

6. Statistical Analysis:

Perform ANOVA and mean separation tests on all collected data.

Visualizations
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Caption: Workflow for Pre-Emergence Herbicide Combination Trials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application of Ethofumesate in Combination with Other
Herbicides: Detailed Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166128#application-of-ethofumesate-in-
combination-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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